2-(Methylamino)ethanol
Cat. No.:
B044016
CAS No.:
109-83-1
M. Wt:
75.11 g/mol
InChI Key:
OPKOKAMJFNKNAS-UHFFFAOYSA-N
Attention:
For research use only. Not for human or veterinary use.
Overview
Description
2-(Methylamino)ethanol, also known as N-methylaminoethanol, is an organic compound with the molecular formula C₃H₉NO. It is a colorless to slightly yellow liquid that is miscible with water and most organic solvents. This compound is used as an intermediate in various chemical syntheses and has applications in multiple industries, including textiles, pharmaceuticals, and personal care products .
Preparation Methods
Synthetic Routes and Reaction Conditions: 2-(Methylamino)ethanol can be synthesized through several methods:
Reaction of Ethanolamine with Methylating Agents: Ethanolamine reacts with methylating agents such as methyl iodide or methyl chloride to form N-methylaminoethanol.
Reaction of Ethylene Oxide with Methylamine: This method involves the reaction of ethylene oxide with methylamine under controlled conditions with external cooling.
Industrial Production Methods: In industrial settings, the production of this compound typically involves the reaction of ethanolamine with methylating agents, followed by purification processes to obtain the desired product .
Chemical Reactions Analysis
2-(Methylamino)ethanol undergoes various chemical reactions, including:
Oxidation: It can be oxidized to form corresponding oxides or other oxidized derivatives.
Reduction: Reduction reactions can yield different amine derivatives.
Substitution: It can undergo substitution reactions with various reagents to form different substituted products
Common Reagents and Conditions:
Oxidizing Agents: Hydrogen peroxide, potassium permanganate.
Reducing Agents: Lithium aluminum hydride, sodium borohydride.
Substituting Agents: Halogenating agents, alkylating agents.
Major Products Formed:
Oxidation Products: Oxides and other oxidized derivatives.
Reduction Products: Various amine derivatives.
Substitution Products: Substituted amines and other derivatives
Scientific Research Applications
2-(Methylamino)ethanol has a wide range of applications in scientific research:
Chemistry: Used as an organic building block in chemical synthesis.
Biology: Acts as a buffer in biological systems due to its ability to maintain stable pH levels.
Medicine: Utilized in pharmaceutical formulations for its buffering capabilities.
Industry: Employed in textile lubricants, polishes, detergents, and personal care products. .
Mechanism of Action
2-(Methylamino)ethanol can be compared with other similar compounds such as:
- 2-(Ethylamino)ethanol
- 2-Dimethylaminoethanol
- N-Methyldiethanolamine
- 2-(Diethylamino)ethanol
Uniqueness:
Comparison with Similar Compounds
- 2-(Ethylamino)ethanol: Similar structure but with an ethyl group instead of a methyl group.
- 2-Dimethylaminoethanol: Contains two methyl groups attached to the nitrogen atom.
- N-Methyldiethanolamine: Contains two ethanol groups attached to the nitrogen atom.
- 2-(Diethylamino)ethanol: Contains two ethyl groups attached to the nitrogen atom .
Properties
IUPAC Name |
2-(methylamino)ethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H9NO/c1-4-2-3-5/h4-5H,2-3H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OPKOKAMJFNKNAS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H9NO, Array |
Source
|
| Record name | METHYLETHANOLAMINE | |
| Source | CAMEO Chemicals | |
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| Record name | N-METHYLETHANOLAMINE | |
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DSSTOX Substance ID |
DTXSID5025603 |
Source
|
| Record name | N-Methyl-N-hydroxyethylamine | |
| Source | EPA DSSTox | |
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Molecular Weight |
75.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Methylethanolamine appears as a clear colorless liquid. Flash point 165 °F. Less dense than water and soluble in water. Vapors are heavier than air. Produces toxic oxides of nitrogen during combustion. Used to make other chemicals., Liquid, Viscous liquid with a fishy odor; [Merck Index], VISCOUS LIQUID WITH CHARACTERISTIC ODOUR. |
Source
|
| Record name | METHYLETHANOLAMINE | |
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| Record name | Ethanol, 2-(methylamino)- | |
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Boiling Point |
316 °F at 760 mmHg ; 147-149 °F at 12 mmHg; 126 °F at 6 mmHg (NTP, 1992), 1559.24 °C, 156 °C |
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Flash Point |
165 °F (NTP, 1992), 73.9 °C, 76 °C (169 °F) - closed cup, 165 °F (74 °C) (Open cup), 74 °C o.c. |
Source
|
| Record name | METHYLETHANOLAMINE | |
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Solubility |
Very soluble (NTP, 1992), Miscible with alcohol, ether, In water, 1X10+6 mg/L (miscible), Solubility in water: miscible |
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| Record name | METHYLETHANOLAMINE | |
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Density |
0.9414 (USCG, 1999) - Less dense than water; will float, 0.937 g/cu cm at 20 °C, Relative density (water = 1): 0.93 |
Source
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| Record name | METHYLETHANOLAMINE | |
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Vapor Density |
2.59 (NTP, 1992) - Heavier than air; will sink (Relative to Air), 2.59 (Air = 1), Relative vapor density (air = 1): 2.6 |
Source
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| Record name | METHYLETHANOLAMINE | |
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Vapor Pressure |
0.7 mmHg at 68 °F (NTP, 1992), 1.08 [mmHg], 1.08 mm Hg at 25 °C, Vapor pressure, kPa at 20 °C: 0.93 |
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|
| Record name | METHYLETHANOLAMINE | |
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Color/Form |
Viscous liquid, Clear colorless liquid, Colorless to light yellow liquid | |
CAS No. |
109-83-1 |
Source
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| Record name | METHYLETHANOLAMINE | |
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Melting Point |
23.9 °F (NTP, 1992), -3 °C, -4.5 °C |
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| Record name | METHYLETHANOLAMINE | |
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| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | 2-Methylaminoethanol | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1128 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | N-METHYLETHANOLAMINE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1336 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Reactant of Route 1
2-(Methylamino)ethanol
Reactant of Route 2
2-(Methylamino)ethanol
Reactant of Route 3
2-(Methylamino)ethanol
Reactant of Route 4
2-(Methylamino)ethanol
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Reactant of Route 5
2-(Methylamino)ethanol
Reactant of Route 6
2-(Methylamino)ethanol
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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